Cas no 2411271-94-6 (2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one
• CAS No: 2411271-94-6
• MF: C₁₂H₁₈ClN₃OS
• MW: 287.80882024765
• CID: 6406870
• PubChem ID: 146075744
• Update Time: 2025-10-25

2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7560414
• 2411271-94-6
• 2-Chloro-1-(4-(5-ethylthiazol-2-yl)piperazin-1-yl)propan-1-one
• 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one
• Z1562144703

• Inchi： 1S/C12H18ClN3OS/c1-3-10-8-14-12(18-10)16-6-4-15(5-7-16)11(17)9(2)13/h8-9H,3-7H2,1-2H3
• InChI Key： DIKWIFMYFCELRD-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCN(C2=NC=C(CC)S2)CC1)=O

Computed Properties

• Exact Mass: 287.0859111g/mol
• Monoisotopic Mass: 287.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one

Introduction to 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one (CAS No: 2411271-94-6)

2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. With the CAS number 2411271-94-6, this compound represents a fusion of heterocyclic chemistry and piperazine-based scaffolds, which are widely recognized for their potential in drug development. The presence of a chloro substituent and an ethyl-modified thiazole ring enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The compound’s structure is characterized by a propanone backbone linked to a piperazine ring, which is further substituted with a thiazole moiety. This particular arrangement not only contributes to its distinct reactivity but also opens up avenues for diverse biological interactions. The 5-ethyl substitution on the thiazole ring is particularly noteworthy, as it can influence the compound’s solubility, metabolic stability, and overall pharmacokinetic profile. These attributes make it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding compounds that incorporate thiazole and piperazine motifs due to their established role in various pharmacological applications. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties, while piperazine-based compounds are frequently employed in the treatment of neurological disorders and psychiatric conditions. The combination of these two structural elements in 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one suggests potential therapeutic benefits across multiple disease spectra.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloro group at the alpha position of the propanone moiety provides a reactive site for further functionalization, enabling the synthesis of analogs with tailored biological activities. Moreover, the piperazine ring can be easily modified at the 4-position, allowing for the introduction of additional substituents that may enhance binding affinity or selectivity. Such flexibility is crucial in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological outcomes.

Recent studies have begun to explore the potential of 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one as a lead compound for developing new drugs. Initial investigations have revealed promising results in vitro, demonstrating interactions with various biological targets relevant to neurological and cardiovascular diseases. The compound’s ability to modulate neurotransmitter receptors and ion channels has been particularly highlighted, suggesting its utility in treating conditions such as depression, anxiety, and hypertension. These findings underscore the importance of continued research into this molecule.

The synthesis of 2-Chloro-1-[4-(5-ethyl-1,3-thiazol-2-yl)piperazin-1-yl]propan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group typically employs chlorinating agents such as thionyl chloride or phosphorus oxychloride, while the piperazine ring is often constructed through reductive amination or nucleophilic substitution reactions. The coupling between the thiazole-substituted piperazine and the propanone backbone necessitates careful consideration of solvents and catalysts to ensure high yield and purity.

From a computational chemistry perspective, 2-Chloro-1-[4-(5ethylthiazol-piperazin-propanone](CAS No: 2411271–94–6) exhibits interesting electronic properties that can be modeled using density functional theory (DFT) and other quantum mechanical methods. These calculations help predict its behavior in biological systems by providing insights into molecular geometry, charge distribution, and hydrogen bonding capabilities. Such computational approaches are increasingly integral to modern drug design workflows, complementing experimental data and accelerating the discovery process.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) properties using both in silico predictions and empirical measurements. Preliminary data suggest that 2-Chloro-l-[4-(5ethylthiazol-piperazin-propanone](CAS No: 24l127194–6) may exhibit favorable oral bioavailability coupled with reasonable metabolic stability. However; further studies are needed to fully characterize its disposition in vivo

Regulatory considerations also play a significant role in advancing compounds like 2-Chloro-l-[4-(5ethylthiazol-piperazin-propanone](CAS No: 24l127194–6) towards clinical development; compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible; scalable; anf meet stringent quality standards required by regulatory agencies such as tne FDA or EMA